Cas no 1088170-03-9 (5-Bromo-N-isobutylnicotinamide)

• Product Name: 5-Bromo-N-isobutylnicotinamide
• CAS No: 1088170-03-9
• MF: C₁₀H₁₃BrN₂O
• MW: 257.13
• CID: 5075678
• Update Time: 2025-06-13

5-Bromo-N-isobutylnicotinamide Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-N-isobutylnicotinamide

• Inchi： 1S/C10H13BrN2O/c1-7(2)4-13-10(14)8-3-9(11)6-12-5-8/h3,5-7H,4H2,1-2H3,(H,13,14)
• InChI Key： KRYQEDILCUXWEL-UHFFFAOYSA-N
• SMILES： C1(C=C(C(=O)NCC(C)C)C=NC=1)Br

Additional information on 5-Bromo-N-isobutylnicotinamide

5-Bromo-N-isobutylnicotinamide (CAS No. 1088170-03-9): A Comprehensive Overview

5-Bromo-N-isobutylnicotinamide (CAS No. 1088170-03-9) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure, has shown promising potential in various biological applications, particularly in the modulation of nicotinic acetylcholine receptors (nAChRs). In this article, we will delve into the chemical properties, biological activities, and recent research findings related to 5-Bromo-N-isobutylnicotinamide.

Chemical Structure and Properties

5-Bromo-N-isobutylnicotinamide is a derivative of nicotinamide, with the addition of a bromine atom at the 5-position of the pyridine ring and an isobutyl group attached to the nitrogen atom. The molecular formula of this compound is C₁₁H₁₄BrN₂O, and its molecular weight is approximately 264.14 g/mol. The presence of the bromine atom and the isobutyl group imparts unique physical and chemical properties to this molecule, making it an interesting subject for both academic and industrial research.

The solubility of 5-Bromo-N-isobutylnicotinamide in water is limited, but it exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). This property facilitates its use in various experimental settings, including cell culture studies and in vitro assays. Additionally, the compound is stable under standard laboratory conditions, which enhances its utility in long-term experiments.

Biological Activities and Mechanisms of Action

5-Bromo-N-isobutylnicotinamide has been extensively studied for its interactions with nicotinic acetylcholine receptors (nAChRs). nAChRs are ligand-gated ion channels that play crucial roles in various physiological processes, including neurotransmission, synaptic plasticity, and cognitive function. The binding of 5-Bromo-N-isobutylnicotinamide to nAChRs modulates their activity, leading to a range of biological effects.

Recent research has shown that 5-Bromo-N-isobutylnicotinamide acts as a partial agonist at certain subtypes of nAChRs, particularly α4β2 and α7 subtypes. This partial agonist activity suggests that it can activate these receptors to a lesser extent compared to full agonists like nicotine. The ability to modulate nAChR activity without fully activating them makes 5-Bromo-N-isobutylnicotinamide a valuable tool for studying receptor function and developing novel therapeutic agents.

In addition to its effects on nAChRs, 5-Bromo-N-isobutylnicotinamide has been investigated for its potential neuroprotective properties. Studies have demonstrated that this compound can reduce oxidative stress and inflammation in neuronal cells, which are key factors in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. These findings suggest that 5-Bromo-N-isobutylnicotinamide may have therapeutic potential in the treatment of these conditions.

Clinical Applications and Research Directions

The potential therapeutic applications of 5-Bromo-N-isobutylnicotinamide have been explored in several preclinical studies. One notable area of research is its use as a potential treatment for cognitive disorders. Preclinical models have shown that administration of 5-Bromo-N-isobutylnicotinamide can improve cognitive function in animals with induced memory impairments. These results are promising and warrant further investigation in clinical trials.

Another area of interest is the use of 5-Bromo-N-isobutylnicotinamide strong > as an adjunct therapy for smoking cessation. Nicotine replacement therapies are commonly used to help individuals quit smoking by reducing withdrawal symptoms and cravings. However, these therapies often have limited success rates due to their side effects and incomplete receptor modulation. The partial agonist activity of < strong > 5-Bromo-N-isobutylnicotinamide strong > suggests that it may offer a more balanced approach to managing nicotine dependence. p > < p >Recent advancements in drug delivery systems have also opened new avenues for the application of strong > 5-Bromo-N-isobutylnicotinamide strong > . Nanoparticle-based delivery systems can enhance the bioavailability and target specificity of this compound, potentially improving its therapeutic efficacy while reducing side effects. These developments highlight the importance of interdisciplinary collaboration between chemists, biologists, and engineers in advancing drug development. p > < p >< strong >Conclusion strong > p > < p >< strong >5-Bromo-N-isobutylnicotinamide strong > (CAS No. 1088170-03-9) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure confers specific properties that make it suitable for various experimental settings. The modulation of nicotinic acetylcholine receptors by strong > 5-Bromo-N-isobutylnicotinamide strong > has been extensively studied, revealing its potential as a tool for understanding receptor function and developing novel treatments for cognitive disorders and smoking cessation. p > < p >As research continues to advance, it is likely that new insights into the mechanisms of action and therapeutic potential of strong > 5-Bromo-N-isobutylnicotinamide strong > will emerge. These findings will contribute to the broader field of medicinal chemistry and pave the way for innovative approaches to drug discovery and development. p > article > response >